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Compound of Interest

Compound Name: C646

Cat. No.: B8037948

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vivo administration of C646, a
selective inhibitor of the p300/CBP histone acetyltransferases (HATS). The following sections
detail established delivery methods, recommended dosages, and essential protocols for
utilizing C646 in various animal models of disease, including cancer, inflammation, and

neurodegeneration.

Introduction to C646

C646 is a potent and selective small molecule inhibitor of the homologous histone
acetyltransferases p300 and CREB-binding protein (CBP). These enzymes play a crucial role
in regulating gene expression by acetylating histone and non-histone proteins, thereby
influencing a wide array of cellular processes such as proliferation, differentiation, and
apoptosis.[1] Dysregulation of p300/CBP activity is implicated in numerous diseases, making
C646 a valuable tool for preclinical research.

Signaling Pathway of p300/CBP Inhibition by C646

The p300/CBP coactivators are key nodes in various signaling pathways. They are recruited by
transcription factors to specific gene promoters and enhancers, where their HAT activity leads
to chromatin relaxation and transcriptional activation. C646 competitively binds to the acetyl-
CoA binding site of p300/CBP, preventing the transfer of acetyl groups to lysine residues on
histone tails and other protein substrates. This inhibition leads to a downstream cascade of
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events, including the modulation of critical signaling pathways like Wnt/3-catenin, p53, and HIF-
la.[1]
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Figure 1: Simplified p300/CBP signaling pathway and the inhibitory action of C646.

Quantitative Data Summary

The effective dose of C646 can vary significantly depending on the animal model, disease
context, and route of administration. The following tables summarize reported dosages for
different research applications.

Table 1: C646 Dosages in Cancer Models
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. Route of
Animal Cancer o .
Administrat  Vehicle Dosage Reference
Model Type .
ion
Mouse Pancreatic Intraperitonea 10 mg/kg,
_ 100% DMSO _ [2]
(Nude) Cancer [ (i.p.) daily
Colorectal Intraperitonea N 10 mg/kg, 3
Mouse ) Not Specified ) [2]
Cancer [ (i.p.) times/week
_ 20% DMSO +
Triple
_ _ 40% PEG 30 and 75
Negative Intraperitonea
Mouse ) 400 + 10% mg/kg, every [3]
Breast [ (i.p.)
Solutol + 30%  other day
Cancer ]
Citrate Buffer
Table 2: C646 Dosages in Inflammation and Other Models
] . Route of
Animal Disease . .
Administrat  Vehicle Dosage Reference
Model Model .
ion
Carrageenan- ]
) Intraperitonea -~
Rat induced Paw ] Not Specified 10 mg/kg [4]
[ (i.p.)
Edema
General Intravenous 2% Gum 100, 200, and
Mouse , _ _
Inflammation @i.v.) Acacia 400 mg/kg

Table 3: Pharmacokinetic Parameters of C646

Pharmacokinetic data for C646 in animal models is limited in the public domain. Researchers
are encouraged to perform pilot pharmacokinetic studies to determine key parameters such as
Cmax, T1/2, and bioavailability for their specific animal model and formulation.

Experimental Protocols
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Detailed methodologies for the most common routes of C646 administration are provided
below. It is crucial to adhere to all institutional and national guidelines for animal care and use.

Experimental Workflow: In Vivo Study with C646

Preparation

C646 Formulation Animal Acclimatization
(Select appropriate vehicle and concentration) (Minimum 1 week)

Admirnistration

(i.p., i.v., oral gavage)

(Administer C646 or Vehicle Control )(

Monitoring

Select Route of Administration )

& Analysis

Monitor Animal Health
(Body weight, clinical signs)

Assess Therapeutic Efficacy
(e.g., tumor volume, inflammatory markers)

Tissue/Blood Collection
(For PK/PD analysis)

Data Analysis and Interpretation
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Figure 2: General experimental workflow for in vivo studies using C646.

Protocol 1: Intraperitoneal (i.p.) Injection in Mice

Intraperitoneal injection is a common and relatively simple method for systemic drug delivery in
small rodents.

Materials:

C646

Vehicle (e.g., 5% DMSO in sterile PBS, pH 7.4; or 100% DMSO for some applications)

Sterile 1 mL syringes

Sterile 25-27 gauge needles

70% ethanol wipes

Animal scale

Procedure:
e Preparation of C646 Solution:
o Accurately weigh the required amount of C646.

o Dissolve C646 in the chosen vehicle. For a 5% DMSO in PBS solution, first dissolve C646
in a small volume of DMSO and then bring it to the final volume with sterile PBS. Ensure
the solution is clear and free of precipitates. Vortex or sonicate briefly if necessary.

o Prepare a fresh solution for each day of injection.
e Animal Handling and Injection:

o Weigh the mouse to determine the correct injection volume. The typical injection volume
for mice is 10 mL/kg.[6]
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o Properly restrain the mouse by scruffing the neck and back to expose the abdomen.
o Tilt the mouse slightly with its head pointing downwards.
o Wipe the lower right or left quadrant of the abdomen with a 70% ethanol wipe.

o Insert the needle, bevel up, at a 15-30 degree angle into the peritoneal cavity. Avoid the
midline to prevent damage to the bladder and other organs.

o Gently aspirate to ensure the needle has not entered a blood vessel or organ.
o Slowly inject the C646 solution.
o Withdraw the needle and return the mouse to its cage.

o Monitor the animal for any signs of distress post-injection.

Protocol 2: Intravenous (i.v.) Tail Vein Injection in Mice

Intravenous injection provides rapid and complete bioavailability. This technique requires more
skill and practice than i.p. injection.

Materials:

C646

e Vehicle suitable for intravenous administration (e.g., 2% gum acacia in sterile saline, or a
formulation containing co-solvents like PEG 400 and Solutol, ensuring it is sterile and free of
particulates). Note: High concentrations of DMSO are not recommended for i.v. injection due
to potential for hemolysis and toxicity.

o Sterile 1 mL syringes
o Sterile 27-30 gauge needles
e Mouse restrainer

e Heat lamp or warming pad
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e 70% ethanol wipes

o Sterile gauze

Procedure:

o Preparation of C646 Solution:

o Prepare the C646 solution in a vehicle appropriate for intravenous use. The solution must
be sterile and completely solubilized. Filter sterilization is recommended if possible.

e Animal Preparation and Injection:

o

Warm the mouse using a heat lamp or warming pad for 5-10 minutes to dilate the tail
veins, making them more visible and accessible.

o Place the mouse in a suitable restrainer.

o Wipe the tail with a 70% ethanol wipe to clean the area and improve vein visualization.
o Identify one of the lateral tail veins.

o Insert the needle, bevel up, into the vein at a shallow angle, parallel to the tail.

o Aflash of blood in the needle hub may indicate successful entry into the vein.

o Slowly inject the C646 solution. If resistance is met or a bleb forms, the needle is not in the
vein and should be withdrawn.

o After injection, withdraw the needle and apply gentle pressure to the injection site with
sterile gauze to prevent bleeding.

o Return the mouse to its cage and monitor for any adverse reactions.

Protocol 3: Oral Gavage in Mice

Oral gavage is used for precise oral dosing of compounds. It is essential to perform this
procedure correctly to avoid injury to the animal.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b8037948?utm_src=pdf-body
https://www.benchchem.com/product/b8037948?utm_src=pdf-body
https://www.benchchem.com/product/b8037948?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8037948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Materials:

C646

Vehicle (e.g., water, 0.5% methylcellulose, or corn oil)

Flexible or rigid gavage needle with a ball tip (appropriate size for the mouse)

Sterile 1 mL syringe

Animal scale

Procedure:
e Preparation of C646 Suspension/Solution:

o Prepare a homogenous suspension or solution of C646 in the chosen vehicle. Ensure the
concentration allows for a dosing volume typically between 5-10 mL/kg.[7]

e Animal Handling and Gavage:

o

Weigh the mouse to calculate the correct volume.

o Firmly restrain the mouse by scruffing the neck and back, ensuring the head and body are
in a straight line to facilitate passage of the gavage needle.

o Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the
correct insertion depth.

o Gently insert the gavage needle into the mouth, passing it over the tongue towards the
esophagus. Allow the mouse to swallow the needle. Do not force the needle.

o If any resistance is felt or the mouse struggles excessively, withdraw the needle and start
again.

o Once the needle is correctly positioned in the esophagus, slowly administer the C646
formulation.
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o Gently remove the gavage needle.

o Return the mouse to its cage and monitor for any signs of respiratory distress, which could
indicate accidental administration into the trachea.

Conclusion

The successful in vivo application of C646 relies on the careful selection of the delivery
method, vehicle, and dosage appropriate for the specific animal model and research question.
The protocols and data presented here provide a foundation for designing and executing robust
preclinical studies with this potent p300/CBP inhibitor. It is strongly recommended to perform
pilot studies to determine the optimal dosing regimen and to assess for any potential toxicity in
the chosen animal model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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